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Compound of Interest

Compound Name: p-Tolyl octanoate

Cat. No.: B1582236 Get Quote

Essential Safety and Handling Guide for p-Tolyl
Octanoate
This document provides crucial safety protocols and logistical information for researchers,

scientists, and drug development professionals handling p-Tolyl octanoate. The following

procedural guidance is designed to ensure safe operational use and disposal in a laboratory

setting.

Hazard Identification and Physicochemical Data
While p-Tolyl octanoate is utilized as a flavor and fragrance ingredient and is considered to

have low toxicity at current use levels, it is imperative to handle it with care as with any

laboratory chemical.[1][2][3] A full substance-specific Safety Data Sheet (SDS) should always

be consulted prior to use. Based on data for similar chemical structures, potential hazards may

include skin and eye irritation.[4]
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Property Value Reference

CAS Number 59558-23-5 [2][5]

Molecular Formula C₁₅H₂₂O₂ [2][5]

Molecular Weight 234.33 g/mol [2]

Appearance Colorless oily liquid [6][7]

| Solubility | Almost insoluble in water; soluble in alcohol and oils. |[6][7] |

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure personal safety during the

handling of p-Tolyl octanoate. The following table outlines the recommended PPE for various

laboratory operations.

Operation
Eye & Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Routine Handling

& Weighing

Safety glasses

with side shields

Chemical-

resistant gloves

(e.g., Nitrile,

Neoprene)

Laboratory coat

Not generally

required if

handled in a

well-ventilated

area.

Transferring or

Splash Risk

Chemical safety

goggles or face

shield

Chemical-

resistant gloves

(e.g., Nitrile,

Neoprene)[8][9]

Chemical-

resistant apron

over a laboratory

coat

Use in a certified

chemical fume

hood.

Spill Cleanup

Chemical safety

goggles and face

shield

Heavy-duty

chemical-

resistant gloves

(e.g., Polyvinyl

alcohol (PVA),

Viton)[8]

Chemical-

resistant suit or

coveralls

Air-purifying

respirator with

organic vapor

cartridges, if spill

is large or in a

poorly ventilated

area.
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Operational and Disposal Plans
Adherence to standardized procedures is critical for minimizing risks. The following step-by-

step guidance covers the lifecycle of p-Tolyl octanoate in the laboratory, from initial handling

to final disposal.

A. Safe Handling Protocol

Preparation: Before handling, ensure that an appropriate spill kit is readily available. Always

read the substance-specific Safety Data Sheet (SDS).

Ventilation: Handle p-Tolyl octanoate in a well-ventilated area, preferably within a certified

chemical fume hood, to minimize inhalation exposure.[10]

Donning PPE: Wear the appropriate PPE as specified in the table above.

Handling: Avoid direct contact with skin, eyes, and clothing.[10] Prevent the formation of

aerosols.

Storage: Keep the container tightly closed and store it in a cool, dry, and well-ventilated place

away from incompatible materials such as strong oxidizing agents.[4][11]

Hygiene: Wash hands thoroughly with soap and water after handling.[4][6]

B. First Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek medical attention if irritation persists.[4][10]

Skin Contact: Remove all contaminated clothing immediately. Wash the affected skin area

with plenty of soap and water.[4][11] If skin irritation occurs, seek medical advice.

Inhalation: Move the exposed person to fresh air. If they feel unwell or have difficulty

breathing, seek immediate medical attention.[4][10]
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Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek medical attention if

the person feels unwell.[10][11]

C. Spill Response Plan

Prompt and correct action is necessary to control and clean up any spills.

Alert & Evacuate: Immediately alert personnel in the vicinity and evacuate non-essential

personnel from the spill area.

Assess & Secure: Determine the extent of the spill. If the spill is large, flammable, or involves

personnel contamination, call for emergency response. Control all ignition sources.[11]

Don PPE: Wear the appropriate PPE for spill cleanup, including respiratory protection if

necessary.

Containment: For liquid spills, create a dike around the spill using an inert, non-combustible

absorbent material such as sand, vermiculite, or commercial sorbent pads.

Cleanup: Carefully absorb the spilled material, working from the outside in to prevent

spreading. Do not use combustible materials like paper towels.

Collection: Place all contaminated absorbent materials and any contaminated PPE into a

sealable, properly labeled container for hazardous waste.[4][11]

Decontamination: Clean the spill area with a mild detergent and water.

Ventilation: Ventilate the area until the atmosphere is clear.

D. Disposal Plan

Waste Collection: All waste containing p-Tolyl octanoate, including contaminated

absorbents and disposable PPE, must be collected in a designated, sealed, and clearly

labeled hazardous waste container.

Disposal: Dispose of the chemical waste through an approved hazardous waste disposal

facility, in accordance with all local, state, and federal regulations.[4][11] Do not pour down

the drain.
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Disclaimer: This guide is intended for informational purposes and should be used as a

supplement to, not a replacement for, a formal risk assessment and the manufacturer's Safety

Data Sheet (SDS). Always prioritize safety and adhere to your institution's specific chemical

hygiene plan.

Workflow for Safe Handling of p-Tolyl Octanoate
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Emergency Procedures
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Caption: Logical workflow for the safe handling of p-Tolyl octanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1582236?utm_src=pdf-custom-synthesis
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/59558-23-5.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/59558-23-5.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/43046
https://pubmed.ncbi.nlm.nih.gov/34400201/
https://pubmed.ncbi.nlm.nih.gov/34400201/
https://www.fishersci.com/store/msds?partNumber=AAH55167&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C15H22O2/c1-3-4-5-6-7-8-15(16)17-14-11-9-13(2)10-12-14/h9-12H,3-8H2,1-2H3
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB6673321.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6673321.htm
https://www.calpaclab.com/reusable-chemical-resistant-gloves/
https://www.memcosafety.com/catsearch/876/chemical-resistant-gloves/3
https://www.tcichemicals.com/KR/ko/documentSearch/productSDSSearchDoc?productCode=M3497&langSelector=en&selectedCountry=KR
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/w280607
https://www.benchchem.com/product/b1582236#personal-protective-equipment-for-handling-p-tolyl-octanoate
https://www.benchchem.com/product/b1582236#personal-protective-equipment-for-handling-p-tolyl-octanoate
https://www.benchchem.com/product/b1582236#personal-protective-equipment-for-handling-p-tolyl-octanoate
https://www.benchchem.com/product/b1582236#personal-protective-equipment-for-handling-p-tolyl-octanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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